(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H25N3O6S2/c1-29-12-11-25-19-8-5-17(30-2)15-20(19)32-22(25)23-21(26)16-3-6-18(7-4-16)33(27,28)24-9-13-31-14-10-24/h3-8,15H,9-14H2,1-2H3
• InChI Key: WNVQUQSWOVZQBL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H25N3O6S2
• Molecular Weight: 491.6 g/mol

Description

The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antibacterial and cytotoxic activities.

Chemical Reactions Analysis

Benzothiazole derivatives can participate in a variety of chemical reactions. For instance, they can undergo 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

Synthesis and Potential Applications

• Novel Heterocyclic Compounds Synthesis : A study demonstrated the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, including morpholine derivatives, with significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

• Antimicrobial Agents : Another study focused on the design and synthesis of 1,2,4-triazole derivatives containing morpholine moiety, which exhibited good to moderate antimicrobial activity, indicating their potential as antimicrobial agents (Sahin et al., 2012).

• Anticancer Agents : Research into PI3K inhibitors synthesized morpholinoquinazolin-6-yl and morpholinoquinolin-6-yl benzamides, showing potent antiproliferative activities and significant inhibition of tumor growth in vivo, highlighting their potential as anticancer agents (Shao et al., 2014).

Synthesis Techniques and Chemical Properties

• High-Affinity Reversible Inhibitors : A study on acetylcholinesterase inhibitors synthesized a compound structurally related to benzisoxazoles, which, despite its in vitro activity, did not show promising results for in vivo imaging of AChE due to uniform brain distribution, underscoring the importance of evaluating both biological activity and distribution properties in drug development (Brown-Proctor et al., 1999).

• Synthesis of Substituted Benzamides : Novel substituted benzamides were synthesized by heterocyclization, highlighting efficient methods for creating compounds with potential biological activities. Such studies are crucial for expanding the toolkit of compounds available for pharmacological research and development (Saeed & Rafique, 2013).

Future Directions

Benzothiazole derivatives are a promising area of research due to their wide range of biological activities. Future research could focus on synthesizing new derivatives and studying their properties and potential applications.